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Compound of Interest

Compound Name:
5-(Thiophen-2-yl)-1,3,4-

oxadiazole-2-thiol

Cat. No.: B080083 Get Quote

Note on CAS Number: The CAS number 10551-15-2 provided in the topic query appears to be

incorrect. Extensive database searches indicate that the spectroscopic data available

corresponds to 2-Amino-4,5-dimethoxybenzoic acid, which has the CAS number 5653-40-7.

This guide proceeds with the data for the latter compound.

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Amino-

4,5-dimethoxybenzoic acid. The information is intended for researchers, scientists, and

professionals in drug development to facilitate the identification and characterization of this

compound.

Quantitative Spectroscopic Data
The following tables summarize the available quantitative spectroscopic data for 2-Amino-4,5-

dimethoxybenzoic acid.

Table 1: ¹H NMR Spectroscopic Data
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

7.36 Singlet 1H Aromatic H

6.17 Singlet 1H Aromatic H

3.91 Singlet 3H Methoxy (-OCH₃)

3.86 Singlet 3H Methoxy (-OCH₃)

Solvent: Chloroform-d

(CDCl₃)

Table 2: ¹³C NMR Spectroscopic Data
Detailed peak lists for the ¹³C NMR spectrum of 2-Amino-4,5-dimethoxybenzoic acid are

available in specialized databases such as ChemicalBook and SpectraBase, often requiring a

subscription for full access.[1]

Table 3: Infrared (IR) Spectroscopic Data
Comprehensive IR spectra are available in chemical databases. The data is typically acquired

using KBr disc or nujol mull techniques.

Table 4: Mass Spectrometry Data
Specific mass spectrometry data for 2-Amino-4,5-dimethoxybenzoic acid is not widely available

in public databases.

Experimental Protocols
The following sections detail generalized experimental methodologies for acquiring the

spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the chemical structure and proton environments of 2-Amino-4,5-

dimethoxybenzoic acid.
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Methodology:

Sample Preparation: A small amount of the solid 2-Amino-4,5-dimethoxybenzoic acid is

dissolved in a deuterated solvent, typically chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆

(DMSO-d₆), in an NMR tube.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used for

analysis.

Data Acquisition:

The spectrometer is tuned to the appropriate frequency for ¹H or ¹³C nuclei.

A series of radiofrequency pulses are applied to the sample.

The resulting free induction decay (FID) signal is recorded.

Data Processing:

A Fourier transform is applied to the FID to obtain the NMR spectrum.

The spectrum is phased, and the baseline is corrected.

Chemical shifts are referenced to an internal standard, typically tetramethylsilane (TMS) at

0.00 ppm.

Fourier-Transform Infrared (FTIR) Spectroscopy
Objective: To identify the functional groups present in 2-Amino-4,5-dimethoxybenzoic acid.

Methodology (KBr Pellet Method):

Sample Preparation:

Approximately 1-2 mg of the solid sample is finely ground with about 100-200 mg of dry

potassium bromide (KBr) powder using an agate mortar and pestle.

The mixture is then pressed into a thin, transparent pellet using a hydraulic press.
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Instrumentation: An FTIR spectrometer is used for the analysis.

Data Acquisition:

A background spectrum of a blank KBr pellet is first recorded.

The KBr pellet containing the sample is placed in the sample holder.

The infrared beam is passed through the sample, and the transmitted radiation is

measured by a detector.

Data Processing: The sample spectrum is ratioed against the background spectrum to

produce the final infrared spectrum, typically plotted as transmittance or absorbance versus

wavenumber (cm⁻¹).

Visualizations
Experimental Workflow for Spectroscopic Analysis
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General Workflow for Spectroscopic Analysis of a Solid Sample
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Caption: General workflow for spectroscopic analysis of a solid sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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